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Compound of Interest

Compound Name: Cyclooctanecarboxylic acid

CAS No.: 4103-15-5

Cat. No.: B1269089

Get Quote

For researchers and drug development professionals, the integrity of scientific discovery is

intrinsically linked to a culture of safety and environmental responsibility. The proper

management of chemical waste, such as cyclooctanecarboxylic acid, is a critical component

of this culture. This guide provides a detailed, step-by-step framework for the safe handling and

disposal of cyclooctanecarboxylic acid, grounded in established safety protocols and

regulatory standards. While a specific Safety Data Sheet (SDS) for cyclooctanecarboxylic
acid is not readily available, the guidance herein is synthesized from the known properties and

hazards of structurally similar cyclic carboxylic acids, ensuring a conservative and safety-

conscious approach.

Hazard Identification and Risk Assessment:
Understanding Cyclooctanecarboxylic Acid
Cyclooctanecarboxylic acid, with the molecular formula C₉H₁₆O₂, belongs to the family of

carboxylic acids. While specific toxicological and ecotoxicological data for this compound are

limited, a thorough risk assessment can be conducted by examining the properties of

analogous compounds like cyclobutanecarboxylic acid, cyclopentanecarboxylic acid, and

cyclohexanecarboxylic acid.
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Based on these analogs, cyclooctanecarboxylic acid should be presumed to be:

Corrosive: Capable of causing severe skin burns and serious eye damage.[1][2]

Harmful if Swallowed or Inhaled: May cause irritation to the respiratory tract and digestive

system.[1][3][4]

An Irritant: Can cause skin irritation upon contact.[3][5]

Table 1: Key Properties and Hazards of Structurally Similar Cyclic Carboxylic Acids

Property
Cyclobutaneca
rboxylic Acid

Cyclopentanec
arboxylic Acid

Cyclohexanec
arboxylic Acid

Inferred for
Cyclooctaneca
rboxylic Acid

Molecular

Formula
C₅H₈O₂ C₆H₁₀O₂ C₇H₁₂O₂ C₉H₁₆O₂

Physical State Colorless liquid
Colorless,

crystalline solid

Colorless

oil/solid

Likely a solid or

high-boiling liquid

Melting Point -7.5 °C[6] 31.5 °C 30-31 °C[7]

Expected to be a

solid at room

temperature

Boiling Point
191.5–193.5

°C[6]
212 °C[8] 232–234 °C[7] > 234 °C

Solubility in

Water

Sparingly to

moderately

soluble[4]

Moderately

soluble
Sparingly soluble

Likely sparingly

soluble

GHS Hazard

Codes

H302, H312,

H314, H332[1][6]

H315, H319,

H335[5]
H302, H319[4]

Assume H314,

H318, H302

Prudent Practices for Handling and Storage
Before any disposal procedure is considered, safe handling and storage are paramount to

minimize waste generation and prevent accidental exposure.
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (nitrile or neoprene), safety goggles, and a lab coat.[2][9]

Ventilation: Handle cyclooctanecarboxylic acid in a well-ventilated area, preferably within a

chemical fume hood, to avoid inhalation of any vapors or dust.[2][10]

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such

as strong oxidizing agents and strong bases.[11][12] The container should be tightly sealed

and clearly labeled.[10]

Spill and Emergency Procedures
In the event of a spill or accidental exposure, immediate and appropriate action is crucial.

Spill Response:

Evacuate and Secure: Evacuate non-essential personnel from the immediate area and

ensure adequate ventilation.[4][10]

Containment: For liquid spills, use an inert absorbent material like sand, vermiculite, or a

commercial acid spill kit to contain the spill. For solid spills, carefully sweep up the material

to avoid generating dust.[4][11]

Neutralization (for small spills): Cautiously neutralize the spill with a weak base such as

sodium bicarbonate or a commercial neutralizing agent. Be aware that this may generate

heat and/or gas.

Collection and Disposal: Collect the absorbed and neutralized material into a designated,

labeled hazardous waste container.

Decontamination: Clean the spill area thoroughly with soap and water.

First Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[2][9]
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Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and water for at least 15 minutes. Seek medical attention if irritation persists.[4][9]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.[3][9]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and give them 1-2 glasses of water to drink. Seek immediate medical attention.[2][4][9]

Cyclooctanecarboxylic Acid Disposal Workflow
The appropriate disposal method for cyclooctanecarboxylic acid depends on the quantity of

waste and local regulations. The following workflow provides a decision-making framework.
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Cyclooctanecarboxylic Acid Disposal Decision Workflow

Waste Cyclooctanecarboxylic Acid Generated

Is it a small, incidental laboratory spill?

Neutralize with a weak base (e.g., sodium bicarbonate). 
 Absorb with inert material.

Yes

Is it bulk waste or contaminated material?

No

Collect residue in a labeled hazardous waste container.

Package in a compatible, sealed, and labeled container. 
 Store in a designated satellite accumulation area.

Consult institutional EHS and local regulations.

Yes

Can it be neutralized (pH 6-8) and drain-disposed per local regulations?

Slowly add to a stirred solution of a weak base. 
 Monitor pH. 

 Ensure temperature control.

Yes

Dispose of as hazardous waste.

No

Dispose of neutralized solution down the drain with copious amounts of water.

Arrange for pickup by a licensed hazardous waste disposal contractor.

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of cyclooctanecarboxylic acid.
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Detailed Disposal Protocols
Protocol 1: Neutralization and Drain Disposal (for small quantities, where permitted)

This protocol should only be followed after confirming with your institution's Environmental

Health and Safety (EHS) office that it is compliant with local wastewater regulations.

Preparation: Work in a chemical fume hood and wear appropriate PPE. Prepare a dilute

solution of a weak base, such as sodium bicarbonate or sodium carbonate, in a large beaker

with a stir bar.

Neutralization: Slowly and carefully add the cyclooctanecarboxylic acid waste to the

stirring basic solution. The addition should be done in small increments to control the rate of

reaction and any heat generation.

pH Monitoring: Use a calibrated pH meter or pH paper to monitor the pH of the solution.

Continue adding the base until the pH is neutral (between 6.0 and 8.0).

Disposal: Once neutralized, the solution can be flushed down the drain with a large volume

of running water (at least 20 times the volume of the neutralized solution).

Protocol 2: Collection for Hazardous Waste Disposal

This is the most common and recommended method for the disposal of carboxylic acid waste.

Waste Segregation: Do not mix cyclooctanecarboxylic acid waste with other waste

streams, particularly incompatible materials like strong bases or oxidizing agents.

Container Selection: Use a designated, compatible hazardous waste container. The

container must be in good condition, with a secure, tight-fitting lid.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

("Cyclooctanecarboxylic Acid"), and the associated hazards (e.g., "Corrosive").

Accumulation: Store the sealed waste container in a designated satellite accumulation area

that is at or near the point of generation.
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Pickup: When the container is full or has been in accumulation for the maximum allowable

time per institutional and regulatory guidelines, arrange for pickup by your institution's EHS

or a licensed hazardous waste disposal contractor.

Environmental Considerations and Waste Minimization
While specific ecotoxicity data for cyclooctanecarboxylic acid is not readily available, related

dicarboxylic acid mixtures are known to be harmful to aquatic life. Therefore, it is imperative to

prevent the release of this chemical into the environment. Do not dispose of

cyclooctanecarboxylic acid down the drain without proper neutralization and authorization.[4]

Waste minimization should be an integral part of laboratory practice:

Order only the quantity of chemical required for your experiments.

Maintain an accurate chemical inventory to avoid ordering duplicates.

Design experiments to use the minimum amount of material necessary to achieve the

desired scientific outcome.

By adhering to these procedures, you contribute to a safer laboratory environment and ensure

the responsible management of chemical waste, thereby upholding the principles of scientific

integrity and environmental stewardship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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